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Compound of Interest

Compound Name: Decanoyl-DL-carnitine

Cat. No.: B1226673

Get Quote

The "Why" Behind the Protocol As a Senior Application Scientist, I often see Decanoyl-DL-
carnitine treated casually because it lacks the terrifying skull-and-crossbones of cyanide or the

flammability of ether. This is a mistake. While Decanoyl-DL-carnitine (often supplied as the

chloride salt) is not P-listed (acutely toxic) by the EPA, it is an amphiphilic surfactant.

The Hidden Hazard: The acyl chain (decanoyl, C10) gives this molecule detergent-like

properties.

Aquatic Toxicity: If disposed of down the drain, it acts as a surfactant, potentially disrupting

the gill membranes of aquatic life in local waterways.

Infrastructure Risk: Its hygroscopic and soapy nature can cause "fatberg" style

accumulations in narrow lab plumbing when combined with other salts.

Incineration Byproducts: As a chloride salt, combustion generates trace hydrochloric acid

(HCl), requiring incinerators equipped with scrubbers.

Standard of Care: Treat Decanoyl-DL-carnitine as Non-Halogenated Organic Waste (unless

mixed with halogenated solvents). The goal is complete thermal oxidation to CO₂, H₂O, and

captured HCl.
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Hazard Identification & Physical Properties
Before disposal, verify the state of your material. The "DL" designation indicates a racemic

mixture, typically synthetic, which may contain different impurity profiles than the pure biological

"L" isomer.

Table 1: Physical & Safety Data for Disposal Logistics

Parameter Specification Operational Implication

CAS Number
14919-35-8 (General) /

369651-88-7 (Chloride)

Use for waste manifest

labeling.

Physical State White to off-white powder

Hygroscopic: Absorbs moisture

rapidly; spills become

sticky/slimy.

Solubility Water, Ethanol, DMSO
Do not use water for dry spills;

it creates a soap solution.

Acidity pH ~4-6 (in solution)

Mildly acidic; compatible with

standard organic waste

streams.

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit.[1]

2A (H319)

PPE Required: Nitrile gloves

(0.11mm min) and safety

glasses.

RCRA Status Not Listed (Non-Regulated)

Dispose via Chemical Waste

stream, not Biohazard or

Trash.

Immediate Spill Response Protocol
Scenario: You have dropped a vial of solid Decanoyl-DL-carnitine powder.

Isolate: Mark the area. The powder is light and can drift.

PPE Up: Standard lab coat, safety glasses, and nitrile gloves.
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Dry Recovery (Critical):

Do not spray water immediately. The powder will turn into a soapy sludge that spreads.

Use a brush and dustpan or a HEPA vacuum to collect 90% of the dry solid.

Place dry waste into a wide-mouth solid waste jar.

Wet Decontamination:

Once the bulk solid is removed, wipe the surface with a 70% Ethanol soaked paper towel.

The ethanol solubilizes the lipid tail better than water alone.

Final rinse with water.[2][3]

Dispose of all wipes in the Solid Chemical Waste bin.

Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Expired/Excess Powder)
Use this for pure powder or heavily contaminated solids (wipes, weighing boats).

Container Selection: Use a High-Density Polyethylene (HDPE) or glass wide-mouth jar.

Segregation: Do not mix with strong oxidizers (e.g., permanganates) or reactive metals.

Labeling:

Chemical Name: Decanoyl-DL-carnitine chloride.[4][5]

Hazard Checkbox: "Irritant" (if applicable on your label).

Composition: 100%.

Hand-off: Cap tightly. Transfer to your institution's Central Accumulation Area (CAA).

Workflow B: Liquid Waste (Experimental Solutions)
Use this for reaction mixtures, cell culture media additives, or stock solutions in DMSO/Ethanol.
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Solvent Assessment:

If in Water/Buffer: Segregate into "Aqueous Chemical Waste" (Stream A).

If in Ethanol/DMSO: Segregate into "Organic Solvents - Non-Halogenated" (Stream C).

If in Chloroform/Methanol: Segregate into "Halogenated Organic Waste" (Stream B).

Neutralization: If the solution is highly acidic or basic due to other reagents, adjust pH to 5-9

before adding to the waste carboy to prevent exothermic reactions in the drum.

Volume Rules: Do not fill waste containers >90% full (leave headspace for expansion).

Decision Logic & Workflow Diagram
The following diagram illustrates the decision matrix for disposal, ensuring compliance with

EPA 40 CFR 262 (Hazardous Waste Generators).
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Caption: Operational decision tree for segregating Decanoyl-DL-carnitine waste streams

based on physical state and solvent carrier.
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Regulatory Compliance & Ultimate Fate
EPA & RCRA Context (USA): While Decanoyl-DL-carnitine is not a listed hazardous waste (P

or U list), 40 CFR 261.3 dictates that mixtures containing listed solvents (like methanol)

become regulated hazardous waste.

Generator Status: Ensure your lab's disposal volume does not exceed your generator status

limits (VSQG, SQG, or LQG).

Sewer Ban: Do not pour down the sink. The "Dilution is the solution to pollution" adage is

obsolete and legally hazardous under the Clean Water Act for surfactant-like chemicals.

The Incineration Process: Your waste management provider (e.g., Veolia, Clean Harbors,

Stericycle) will likely route this container to a rotary kiln incinerator.

Combustion: The decanoyl chain oxidizes to CO₂ and H₂O.

Scrubbing: The chloride ion (if present) forms HCl gas, which is captured by the incinerator's

wet scrubber system (neutralized with lime or caustic soda).

Ash: The remaining nitrogenous backbone mineralizes into inert ash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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